Cas no 115970-66-6 (IR-783)

IR-783 structure
Product name:IR-783
IR-783 Chemical and Physical Properties
Names and Identifiers
-
- 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-,inner salt, sodium salt (1:1)
- IR 783
- 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl...
- 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]...
- 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]e
- IR-783
- SODIUM 4-(2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-2-YL)VINYL)CYCLOHEX-2-ENYLIDENE)ETHYLIDENE...
- sodium,4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
- 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2h-indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3h-indolium hydroxide, inner salt sodium salt
- 3,3-Dimethyl-2-(2-chloro-3-(2-(1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-(2H)-indol-2-ylidene)ethylidene)-1-cyclohexen-
- sodium 4-[2-[(E)-2-[(3E)-2-chloro-3-[(2E)-2-[3,3-dimethyl-1-(4-sulfonatobutyl)indolin-2-ylidene]ethylidene]cyclohexen-1
- 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium Inner Salt Sodium Salt
- 3,3-DIMETHYL-2-[2-[-CHLORO-3-[2-[1,3-DIHYDRO-3,3-DIMETHYL-1-(4-SULFOBUTYL)-2H-INDOL 2-YLIDENE]-ETHYLIDENE]-1-CYCLOHEXEN-1-YL]ETHENYL]-1-(4-SULFOBUTYL)-3H-INDOLIUM HYDROXIDE, INNER SALT, MONOSODIUM SALT
- Sodium 4-[2-[2-[2-Chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
- IR-783 Dye content 90 %
- IR783
- 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H -indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H -indolium hydroxide, inner salt sodiu
- Sodium;4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-
- Sodium 4-{2-[2-(2-chloro-3-{2-[3,3-dimethyl-1-(4-sulfonatobutyl)-1,3-dihydro-2H-indol-2-ylidene]ethylidene}cyclohex-1-en-1-yl)ethenyl]-3,3-dimethyl-3H-indol-1-ium-1-yl}butane-1-sulfonate
- 2-[2-[2-Chloro-3
- MFCD03093208
- QQIQAVJARACLHE-UHFFFAOYSA-M
- SY055929
- DTXSID00701181
- Sodium; 4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
- F9995-0848
- Sodium;4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
- Sodium 4-[2-[2-[2-Chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl]vinyl]-2-cyclohexen-1-ylidene]ethylidene]-3,3-dimethylindolin-1-yl]butane-1-sulfonate
- sodium 2-[(1E)-2-[(3E)-2-chloro-3-{2-[(2Z)-3,3-dimethyl-1-(4-sulfonatobutyl)indol-2-ylidene]ethylidene}cyclohex-1-en-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium
- 3H-Indolium, 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-, inner salt, sodium salt (1:1)
- 3,3-DIMETHYL-2-[2-[-CHLORO-3-[2-[1,3-DIHYDRO-3,3-DIMETHYL-1-(4-SULFOBUTYL)-2H-INDOL 2-YLIDENE]-ETHYL
- 115970-66-6
- D97652
- SODIUM 2-[2-(2-CHLORO-3-{2-[3,3-DIMETHYL-1-(4-SULFONATOBUTYL)INDOL-2-YLIDENE]ETHYLIDENE}CYCLOHEX-1-EN-1-YL)ETHENYL]-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)INDOL-1-IUM
- sodium 4-((E)-2-((E)-2-(2-chloro-3-((E)-2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
-
- MDL: MFCD03093208
- Inchi: 1S/C38H47ClN2O6S2.Na/c1-37(2)30-16-5-7-18-32(30)40(24-9-11-26-48(42,43)44)34(37)22-20-28-14-13-15-29(36(28)39)21-23-35-38(3,4)31-17-6-8-19-33(31)41(35)25-10-12-27-49(45,46)47;/h5-8,16-23H,9-15,24-27H2,1-4H3,(H-,42,43,44,45,46,47);/q;+1/p-1
- InChI Key: QQIQAVJARACLHE-UHFFFAOYSA-M
- SMILES: ClC1C(C([H])([H])C([H])([H])C([H])([H])C=1C([H])=C([H])C1C(C([H])([H])[H])(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2[N+]=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)[O-])=C([H])C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 748.23800
- Monoisotopic Mass: 748.2383515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 50
- Rotatable Bond Count: 11
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 137
- Surface Charge: 1
Experimental Properties
- Color/Form: crystal
- Density: No data available
- Melting Point: 209-212 °C (lit.)
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 137.41000
- LogP: 9.74010
- Vapor Pressure: No data available
- Solubility: Not determined
IR-783 Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
IR-783 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A1001251-1mg |
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate |
115970-66-6 | 98% | 1mg |
$7.0 | 2025-02-19 | |
eNovation Chemicals LLC | Y1211869-1g |
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate |
115970-66-6 | 95% | 1g |
$500 | 2024-07-23 | |
TRC | I749010-100mg |
IR-783 |
115970-66-6 | 100mg |
$98.00 | 2023-05-18 | ||
ZHUO CAI SHENG WU | LCZC063-1g |
IR 783 |
115970-66-6 | 95% | 1g |
$300.00 | 2021-09-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250344-1g |
IR-783 |
115970-66-6 | 98% | 1g |
¥1045.00 | 2024-08-09 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S45550-100mg |
IR 783 |
115970-66-6 | 98% | 100mg |
¥201.0 | 2024-07-19 | |
TRC | I749010-250mg |
IR-783 |
115970-66-6 | 250mg |
$150.00 | 2023-05-18 | ||
ZHUO CAI SHENG WU | LCZC063-250mg |
IR 783 |
115970-66-6 | 95% | 250mg |
$125.00 | 2021-09-16 | |
Ambeed | A1001251-100mg |
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate |
115970-66-6 | 98% | 100mg |
$34.0 | 2025-02-19 | |
TargetMol Chemicals | TD0106-2 mg |
IR-783 |
115970-66-6 | 99.97% | 2mg |
¥ 310 | 2023-07-11 |
IR-783 Related Literature
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Xiaoxia Wu,Jinghui Yang,Jie Xing,Yonglei Lyu,Ruifen Zou,Xin Wang,Junlie Yao,Dinghu Zhang,Dawei Qi,Guoliang Shao,Aiguo Wu,Jianwei Li J. Mater. Chem. B 2023 11 4855
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Coline Canovas,Pierre-Simon Bellaye,Mathieu Moreau,Anthony Romieu,Franck Denat,Victor Goncalves Org. Biomol. Chem. 2018 16 8831
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Jiating Xu,Mingdi Sun,Ye Kuang,Huiting Bi,Bin Liu,Dan Yang,Ruichan Lv,Shili Gai,Fei He,Piaoping Yang Dalton Trans. 2017 46 1495
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Mingying Zhao,Fagong Xu,Lun Wang,Hongqi Chen Analyst 2020 145 530
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Vivek Thakare,Vu-Long Tran,Marco Natuzzi,Elo?se Thomas,Mathieu Moreau,Anthony Romieu,Bertrand Collin,Alan Courteau,Jean-Marc Vrigneaud,Cédric Louis,Stéphane Roux,Frédéric Boschetti,Olivier Tillement,Fran?ois Lux,Franck Denat RSC Adv. 2019 9 24811
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Guojia Huang,Zhan Si,Sihua Yang,Cong Li,Da Xing J. Mater. Chem. 2012 22 22575
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Nuernisha Alifu,Rong Ma,Lijun Zhu,Zhong Du,Shuang Chen,Ting Yan,Gulinigaer Alimu,Linxue Zhang,Xueliang Zhang J. Mater. Chem. B 2022 10 506
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Xindong Wang,Rashid R. Valiev,Tymish Y. Ohulchanskyy,Hans ?gren,Chunhui Yang,Guanying Chen Chem. Soc. Rev. 2017 46 4150
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Min Ho Park,Gayoung Jo,Eun Jeong Kim,Jin Seok Jung,Hoon Hyun Chem. Commun. 2020 56 4180
-
Jiong Zhou,Lang Rao,Guocan Yu,Timothy R. Cook,Xiaoyuan Chen,Feihe Huang Chem. Soc. Rev. 2021 50 2839
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:115970-66-6)IR-783

Purity:99%
Quantity:5g
Price ($):387.0